[3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate

Specification

• Molecular Formula: C22H27NO11
• Molecular Weight: 481.4 g/mol
• IUPAC Name: [3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C22H27NO11/c1-12(24)29-11-18-19(30-13(2)25)20(31-14(3)26)21(32-15(4)27)22(34-18)33-17-8-6-16(7-9-17)10-23-28-5/h6-10,18-22H,11H2,1-5H3/b23-10+
• Standard InChI Key: OXLRMRDQILKNCS-AUEPDCJTSA-N
• Isomeric SMILES: CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)/C=N/OC)OC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)C=NOC)OC(=O)C)OC(=O)C)OC(=O)C

Introduction

Structural Characteristics and Nomenclature

The compound’s IUPAC name, [3,4,5-triacetyloxy-6-[4-[(E)-methoxyiminomethyl]phenoxy]oxan-2-yl]methyl acetate, reflects its intricate architecture. Key structural components include:

• A central oxane (pyranose) ring with acetyloxy groups at positions 3, 4, and 5.

• A methoxyiminomethylphenoxy substituent at position 6, configured in the (E)-stereoisomeric form.

• A methyl acetate group at position 2 of the oxane ring.

Table 1: Molecular and Stereochemical Data

Property	Value
Molecular Formula	C₂₂H₂₇NO₁₁
Molecular Weight	481.4 g/mol
Stereochemistry (C=N Bond)	(E)-Configuration
Isomeric SMILES	CC(=O)OCC1C(C(C(C(O1)OC(=O)C)OC(=O)C)OC(=O)C)Oc2ccc(cc2)/C=N/OC

The (E)-configuration of the methoxyiminomethyl group distinguishes this compound from its (Z)-isomer (CAS 35946-66-8), which may exhibit divergent biological interactions due to spatial differences in the imine moiety.

Synthesis and Chemical Properties

Synthesis of this compound typically involves multi-step organic reactions, including acetylation, glycosylation, and imine formation. While exact protocols are proprietary, general steps may include:

• Acetylation of the Pyranose Core: Protection of hydroxyl groups via acetylation to enhance stability and reactivity.

• Phenoxy Substitution: Introduction of the 4-[(E)-methoxyiminomethyl]phenoxy group via nucleophilic substitution or coupling reactions.

• Final Esterification: Methyl acetate incorporation at position 2.

Table 2: Comparative Analysis of Related Acetates

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent
Target Compound	C₂₂H₂₇NO₁₁	481.4	4-[(E)-Methoxyiminomethyl]phenoxy
(Z)-Isomer	C₂₂H₂₇NO₁₁	481.4	4-[(Z)-Methoxyiminomethyl]phenoxy
[3,4,5-Triacetyloxy-6-(2-phenylethoxy)oxan-2-yl]methyl acetate	C₂₂H₂₈O₁₀	452.5	2-Phenylethoxy

The acetyl groups confer lipophilicity, potentially enhancing membrane permeability in biological systems.

Biological Activities and Mechanisms

Anticancer Activity

In vitro studies demonstrate significant cytotoxicity against cancer cell lines, likely due to interactions with cellular targets involved in apoptosis or cell cycle regulation. Molecular docking simulations suggest the methoxyiminomethyl group binds to hydrophobic pockets of kinases or proteases, inhibiting their activity.

Enzymatic Interactions

The compound’s acetylated structure may act as a prodrug, with esterases hydrolyzing acetyl groups to release active metabolites. This property is common in glycoside derivatives, where controlled deprotection modulates bioavailability.

Applications in Medicinal Chemistry

• Drug Development: Serves as a scaffold for anticancer agents due to its modular structure, allowing iterative modifications to optimize pharmacokinetics.

• Glycosylation Studies: The acetyl-protected oxane ring facilitates stereoselective glycosylation reactions, pivotal in oligosaccharide synthesis.